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Compound of Interest

Compound Name: 4-Fluoro-2-methylaniline

CAS No.: 452-71-1

Cat. No.: B1329321

Get Quote

Welcome to the technical support guide for 4-Fluoro-2-methylaniline (CAS No. 452-71-1).

This resource is designed for researchers, scientists, and drug development professionals to

ensure safe and effective handling and storage of this versatile chemical intermediate. The

following information is presented in a question-and-answer format to directly address potential

issues and provide scientifically grounded solutions.

Section 1: Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Fluoro-2-methylaniline?

A1: 4-Fluoro-2-methylaniline is a hazardous chemical that poses multiple risks. It is classified

as a combustible liquid and is toxic if swallowed, inhaled, or in contact with skin.[1][2] It is also

known to cause serious eye irritation and skin irritation.[1][2] Inhalation may lead to respiratory

irritation.[1] Due to its toxicity, it is critical to handle this compound with appropriate engineering

controls and personal protective equipment.[1][2]

Q2: I've noticed my stored 4-Fluoro-2-methylaniline has changed color from light yellow to a

darker, reddish-brown tint. Is it still usable?
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A2: A color change to yellow, red, or dark red-brown is a common sign of degradation for

aromatic amines, including aniline derivatives.[1][3] This is typically due to slow aerial oxidation

upon storage and exposure to air and light.[1][3] While slight discoloration may not significantly

impact every application, a pronounced color change indicates the formation of impurities. For

sensitive applications, such as in pharmaceutical synthesis, it is highly recommended to use a

freshly opened or purified sample. The presence of oxidation byproducts, such as quinones or

azo compounds, could lead to undesirable side reactions and affect the yield and purity of your

target molecule.[1][3][4]

Q3: What are the immediate first aid measures in case of accidental exposure?

A3: Due to its toxicity, immediate action is crucial.

Skin Contact: Immediately wash off with plenty of soap and water while removing all

contaminated clothing and shoes. Seek immediate medical attention.[2]

Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes,

also under the eyelids. Remove contact lenses if present and easy to do so. Seek immediate

medical attention.[2]

Ingestion: Call a physician or poison control center immediately. Rinse the mouth with water,

but do NOT induce vomiting.[2][5]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If

breathing is difficult or stops, provide artificial respiration. Seek immediate medical attention.

Q4: Can I quench a reaction containing 4-Fluoro-2-methylaniline with a strong oxidizing agent

like potassium permanganate?

A4: No, this is strongly discouraged. Aromatic amines are highly susceptible to oxidation and

can react vigorously with strong oxidizing agents.[1][2][3] Such a reaction can be exothermic

and lead to the formation of various, potentially hazardous byproducts, including nitro

compounds, azo compounds, or quinones, and may generate toxic fumes.[3][4] Always choose

quenching agents that are compatible and will not lead to uncontrolled reactions.
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Section 2: Storage and Handling Troubleshooting
Guide
Q5: What are the ideal storage conditions to maintain the stability of 4-Fluoro-2-
methylaniline?

A5: To ensure the long-term stability and purity of 4-Fluoro-2-methylaniline, it should be

stored in a tightly closed container in a dry, cool, and well-ventilated place.[2] The storage area

should be kept away from heat, sparks, open flames, and other sources of ignition.[2] It is also

crucial to protect it from light and moisture, as aromatic amines can degrade under these

conditions.[1] Storing under an inert atmosphere (e.g., nitrogen or argon) can further prevent

oxidative degradation.

Q6: I need to weigh and dispense a small amount of 4-Fluoro-2-methylaniline for my reaction.

What is the safest way to do this?

A6: All handling of 4-Fluoro-2-methylaniline should be conducted within a certified chemical

fume hood to avoid inhalation of vapors.[6] Wear appropriate Personal Protective Equipment

(PPE), including a lab coat, safety goggles or a face shield, and chemical-resistant gloves

(check manufacturer's recommendations for suitability against aromatic amines).[5] Use a

clean, dry syringe or pipette for transferring the liquid. To minimize exposure, work with the

smallest quantities necessary for your experiment. Ensure an eyewash station and safety

shower are readily accessible.[6]

Q7: My lab has limited storage space. Which chemicals must be stored separately from 4-
Fluoro-2-methylaniline?

A7: It is imperative to segregate 4-Fluoro-2-methylaniline from incompatible materials to

prevent dangerous reactions. These include:

Strong oxidizing agents: (e.g., peroxides, chlorates, permanganates)[1][2]

Acids and Acid Chlorides:[1]

Strong Bases:[1]

Aldehydes:[1]
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Halogenated compounds:[1]

Metals and Isocyanates:[1]

Store it in a designated area for toxic and combustible compounds, away from these reactive

chemical classes.[1]

Data Presentation
Table 1: Physical and Chemical Properties of 4-Fluoro-2-methylaniline

Property Value

CAS Number 452-71-1

Molecular Formula C₇H₈FN

Molecular Weight 125.14 g/mol [7]

Appearance Colorless to light yellow liquid

Boiling Point 90-92 °C / 16 mmHg

Density 1.126 g/mL at 25 °C

Flash Point 88 °C (190.4 °F) - closed cup

InChIKey KMHLGVTVACLEJE-UHFFFAOYSA-N[7]

Experimental Protocols
Protocol 1: Safe Disposal of Contaminated Materials
Objective: To safely dispose of materials (e.g., pipette tips, gloves, absorbent pads)

contaminated with 4-Fluoro-2-methylaniline.

Methodology:

Segregation: All contaminated disposable materials must be segregated from regular

laboratory waste.
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Collection: Place all contaminated items into a designated, clearly labeled, and sealed

hazardous waste container. Use a container compatible with aromatic amines.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the full

chemical name: "4-Fluoro-2-methylaniline".

Storage: Store the sealed waste container in a designated satellite accumulation area within

the lab, away from incompatible materials.

Disposal: Arrange for pickup and disposal through your institution's Environmental Health &

Safety (EH&S) department. Do not dispose of this chemical or its waste down the drain.[2][5]

[8]

Protocol 2: Handling a Small Spill (<10 mL)
Objective: To safely clean and decontaminate a small spill of 4-Fluoro-2-methylaniline within

a chemical fume hood.

Methodology:

Alert & Isolate: Alert personnel in the immediate area. Ensure the spill is contained within the

fume hood.

PPE: Ensure you are wearing appropriate PPE, including double gloves, safety goggles, and

a lab coat.

Absorb: Cover the spill with an inert absorbent material such as sand, vermiculite, or a

commercial chemical absorbent pad.[2] Do not use combustible materials like paper towels.

Collect: Carefully scoop the absorbed material into a designated hazardous waste container.

Decontaminate: Wipe the spill area with a suitable solvent (check with your institution's

safety guidelines), followed by soap and water.

Dispose: Collect all cleaning materials and contaminated PPE in the hazardous waste

container. Seal, label, and dispose of the waste as described in Protocol 1.[2][5]
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Visualization
Diagram 1: Spill & Exposure Response Workflow
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Caption: Logical workflow for responding to a spill or personal exposure incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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